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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B15548377 Get Quote

Essential Safety and Handling Guide for
Benzyltrimethylammonium Tribromide
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Benzyltrimethylammonium
tribromide. The following procedural guidance outlines operational and disposal plans to

ensure the safe use of this chemical in a laboratory setting.

Hazard Identification and Safety Data
Benzyltrimethylammonium tribromide is a chemical that requires careful handling due to its

hazardous properties. It is known to cause skin and serious eye irritation, and may also cause

respiratory irritation.[1][2][3] Ingestion and inhalation should be avoided.

The table below summarizes key quantitative safety and physical data for

Benzyltrimethylammonium tribromide.
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Parameter Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][3]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

CAS Number 111865-47-5 [3][4][5][6]

Molecular Formula C₁₀H₁₆Br₃N [3][4][5]

Molecular Weight 389.95 g/mol [4][7]

Appearance
Yellow to orange crystalline

powder
[5][8]

Melting Point 99-101 °C [4][7][8][9]

Signal Word Warning [1][4]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment must be

worn when handling Benzyltrimethylammonium tribromide:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against dust particles and splashes.

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required to prevent

skin contact. A lab coat or a chemical-resistant apron must also be worn.

Respiratory Protection: In areas with inadequate ventilation or where dust may be generated,

a NIOSH-approved N95 dust mask or a respirator should be used to prevent inhalation of

harmful dust.[4][9]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is crucial for the safe handling of

Benzyltrimethylammonium tribromide.

Preparation and Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are easily accessible.

Remove all potential ignition sources from the handling area.

Before starting, ensure all required PPE is correctly worn.

Handling the Chemical
To prevent the generation of airborne dust, handle the solid chemical with care, using a

spatula or other appropriate tools.

If transferring the chemical, do so slowly and carefully to minimize dust.

Keep the container tightly closed when not in use.

Spill and Leak Cleanup
In the event of a small spill, carefully sweep or vacuum the material. Avoid creating dust

during the cleanup process.

Place the collected material into a suitable, clearly labeled container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing Benzyltrimethylammonium tribromide must be treated as hazardous

waste.

Waste Collection: Collect all waste material, including any contaminated PPE, in a

designated and properly labeled hazardous waste container.
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Container Labeling: Ensure the waste container is clearly labeled with the chemical name

and associated hazards.

Disposal: Dispose of the hazardous waste through a licensed disposal company, following all

local, state, and federal regulations.[10] Do not dispose of this chemical down the drain or in

regular trash.

Experimental Workflow Visualization
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of Benzyltrimethylammonium tribromide.
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Workflow for Handling Benzyltrimethylammonium Tribromide
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Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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